Cas no 923282-39-7 (7-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine)

7-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine structure
923282-39-7 structure
Product Name:7-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine
CAS No:923282-39-7
MF:C6H5ClN4
MW:168.583698987961
MDL:MFCD10000618
CID:796948
PubChem ID:44558545
Update Time:2024-10-26

7-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine
    • 1H-Pyrazolo[4,3-d]pyrimidine,7-chloro-1-methyl-
    • 7-chloro-1-methylpyrazolo[4,3-d]pyrimidine
    • 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-methyl-
    • FCH880254
    • AB0027677
    • AX8110427
    • W9534
    • ST24029918
    • 7-chloranyl-1-methyl-pyrazolo[4,3-d]pyrimidine
    • A844198
    • 7-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine (ACI)
    • SY110959
    • CS-W009037
    • EN300-1673050
    • AKOS006305460
    • MFCD10000618
    • DB-359733
    • Z1198272422
    • DS-11195
    • 923282-39-7
    • DTXSID80659434
    • SCHEMBL12725084
    • MDL： MFCD10000618
    • Inchi： 1S/C6H5ClN4/c1-11-5-4(2-10-11)8-3-9-6(5)7/h2-3H,1H3
    • InChI Key： SNAXHGFEBGMQMG-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(C=NN2C)N=CN=1

Computed Properties

  • Exact Mass: 168.02000
  • Monoisotopic Mass: 168.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.6
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.59
  • Boiling Point: 294.6°C at 760 mmHg
  • Flash Point: 132°C
  • Refractive Index: 1.743
  • PSA: 43.60000
  • LogP: 1.01670

7-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine Pricemore >>

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TRC
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abcr
AB436124-250 mg
7-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine
 923282-39-7
250mg
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abcr
AB436124-1 g
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7-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine Production Method

Production Method 1

314021-93-7 314021-93-7
923282-39-7 923282-39-7
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ;  2 h, 90 °C
Reference
Phosphonic acid compound and prodrug thereof, and preparation methods for and uses of phosphonic acid compound and prodrug thereof
, World Intellectual Property Organization, , ,

Production Method 2

314021-93-7 314021-93-7
923282-39-7 923282-39-7
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Thionyl chloride ;  1 h, rt → 90 °C; 90 °C → rt
Reference
Pyrazolopyrimidines useful as Aurora kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of Aurora kinase mediated diseases
, World Intellectual Property Organization, , ,

7-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine Raw materials

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